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Compound of Interest

Compound Name: 3-Chlorothioanisole

Cat. No.: B1216582

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chlorothioanisole
(CAS RN: 4867-37-2), a chemical intermediate utilized in various research and development
applications. Due to its hazardous properties, strict adherence to safety protocols is imperative
to ensure the well-being of laboratory personnel and the protection of the environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following table summarizes the key quantitative data for 3-
Chlorothioanisole.
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Property Value Source
Molecular Formula C7H-CIS TCI AMERICA
Molecular Weight 158.64 g/mol TCI AMERICA

Colorless to light yellow to light
Appearance o TCI AMERICA
orange clear liquid

Boiling Point 244 °C TCI AMERICA
Flash Point 106 °C TCI AMERICA
Specific Gravity (20/20) 1.22 TCI AMERICA
Density 1.206 g/mL at 25 °C ChemicalBook[1]
Refractive Index 1.60 TCI AMERICA
Purity >96.0% (GC) TCI AMERICA

Hazard Identification and GHS Classification

3-Chlorothioanisole is classified as a hazardous substance. Understanding its specific
hazards is the first step in safe handling.

GHS Pictogram:

laalt text

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.[2]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to minimize exposure risks.

Handling:

Wash skin thoroughly after handling.

o Wear protective gloves, eye protection, and face protection.

e Avoid breathing mist or vapors.[3]

e Do not eat, drink, or smoke when using this product.[3]

e Use only in a well-ventilated area or under a chemical fume hood.[4][5]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[3]

Contaminated work clothing should not be allowed out of the workplace.[3]
Storage:

o Store at room temperature in a cool, dark place is recommended (<15°C).
o Keep container tightly closed.[4][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-
Chlorothioanisole.
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PPE Category Specification Rationale

Safety glasses with side
) shields or goggles. A face Protects against serious eye
Eye/Face Protection ) o
shield may be necessary for irritation.

splash hazards.

Chemical-resistant gloves
) ] (e.g., nitrile, neoprene). Lab o
Skin Protection ) ) Prevents skin irritation.
coat or chemical-resistant

apron.

Use a NIOSH-approved
) ) respirator with an organic Mitigates the risk of respiratory
Respiratory Protection ) ) I o
vapor cartridge if ventilation is tract irritation.[2]

inadequate or for spill cleanup.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Wash with plenty of soap and water. If skin

_ irritation occurs, get medical advice/attention.
Skin Contact _ _ _
Take off contaminated clothing and wash it

before reuse.

Move the person to fresh air. If breathing has

stopped, perform artificial respiration.[6] Keep

Inhalation
the affected person warm and at rest. Get
medical attention as soon as possible.[6]
Do NOT induce vomiting.[4][5] If the person is
) conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of milk or water.[4][5]
Seek immediate medical attention.

Spill and Leak Procedures

Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Emergency Procedures:

Evacuate: Evacuate the immediate danger area.[3]

Ventilate: Ensure adequate ventilation.[3]

Contain: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[4]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[4]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.
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Experimental Workflow and Safety Visualizations

Visual aids can significantly enhance the understanding and retention of safety protocols. The
following diagrams, created using the DOT language, illustrate key safety workflows.

Ensure Adequate Ventilation Cor
e e

Click to download full resolution via product page

Caption: Workflow for handling a 3-Chlorothioanisole spill.
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Caption: First aid measures for 3-Chlorothioanisole exposure.

Disposal Considerations

Dispose of 3-Chlorothioanisole and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the product to enter

drains.[3]
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This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a comprehensive risk assessment and the user's own judgment. Always consult
the most up-to-date Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1216582?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7715853.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorothioanisole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorothioanisole
https://www.sigmaaldrich.com/US/en/sds/sial/88470?userType=undefined
https://pim-resources.coleparmer.com/sds/58053.pdf
https://pim-resources.coleparmer.com/sds/00077.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1216582#safety-and-handling-precautions-for-3-chlorothioanisole
https://www.benchchem.com/product/b1216582#safety-and-handling-precautions-for-3-chlorothioanisole
https://www.benchchem.com/product/b1216582#safety-and-handling-precautions-for-3-chlorothioanisole
https://www.benchchem.com/product/b1216582#safety-and-handling-precautions-for-3-chlorothioanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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